2-Benzyl-2-methyl-3-butenitrile

• CAS RN: 97384-48-0
• Molecular Formula: C12H13N
• Molecular Weight: 171.24 g/mol
• IUPAC Name: 2-benzyl-2-methylbut-3-enenitrile
• InChI: InChI=1S/C12H13N/c1-3-12(2,10-13)9-11-7-5-4-6-8-11/h3-8H,1,9H2,2H3
• InChI Key: UKLOORXNVRHFRM-UHFFFAOYSA-N
• SMILES: CC(CC1=CC=CC=C1)(C=C)C#N
• Pictograms: Irritant

Description

2-Benzyl-2-methyl-3-butenitrile is a useful research compound. Its molecular formula is C12H13N and its molecular weight is 171.24 g/mol. The purity is usually 95%.
The exact mass of the compound 2-Benzyl-2-methyl-3-butenitrile is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

Into a 500 ml 4-neck flask, equipped with a stirrer, reflux cooler, dropping funnel and water separator, 126.5 g (1 mole) of benzylchloride, 81 g (1 mole) of 2-methyl-2-butene-nitrile, 100 ml of toluene, and 10 g of tetrabutylammonium bromide were first introduced and heated to reflux. To this mixture, 40 g (1 mole) of solid sodium hyroxide were added in portions. The reaction mixture was then maintained one more hour at reflux. Thereupon, it was washed to neutrality with water, the phases were separated and the organic phase distilled as described in Example 1. The yield in desired product was 103.5 g, corresponding to 61% of the theoretical.